molecular formula C20H16N4O2 B14241624 Ethyl 6,7-diphenyltetrazolo[1,5-a]pyridine-8-carboxylate CAS No. 502185-37-7

Ethyl 6,7-diphenyltetrazolo[1,5-a]pyridine-8-carboxylate

Cat. No.: B14241624
CAS No.: 502185-37-7
M. Wt: 344.4 g/mol
InChI Key: NSWKGDRTCBWRPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 6,7-diphenyltetrazolo[1,5-a]pyridine-8-carboxylate is a heterocyclic compound that belongs to the class of tetrazolopyridines This compound is characterized by its unique structure, which includes a tetrazole ring fused to a pyridine ring, with ethyl and diphenyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 6,7-diphenyltetrazolo[1,5-a]pyridine-8-carboxylate typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-aminopyridine with diphenylacetylene in the presence of a suitable catalyst to form the tetrazole ring. The resulting intermediate is then esterified with ethyl chloroformate to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis. Additionally, the purification process may involve recrystallization or chromatography techniques to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 6,7-diphenyltetrazolo[1,5-a]pyridine-8-carboxylate can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tetrazolopyridine oxides, while reduction can produce dihydrotetrazolopyridine derivatives .

Scientific Research Applications

Ethyl 6,7-diphenyltetrazolo[1,5-a]pyridine-8-carboxylate has several scientific research applications:

Mechanism of Action

The mechanism of action of ethyl 6,7-diphenyltetrazolo[1,5-a]pyridine-8-carboxylate involves its interaction with specific molecular targets. It has been shown to inhibit the endoplasmic reticulum stress pathway and the NF-κB inflammatory pathway. By reducing the expression of chaperone proteins and apoptosis markers, the compound exerts its neuroprotective and anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Ethyl 6,7-diphenyltetrazolo[1,5-a]pyridine-8-carboxylate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its ability to modulate multiple biological pathways makes it a versatile compound for various research applications .

Properties

CAS No.

502185-37-7

Molecular Formula

C20H16N4O2

Molecular Weight

344.4 g/mol

IUPAC Name

ethyl 6,7-diphenyltetrazolo[1,5-a]pyridine-8-carboxylate

InChI

InChI=1S/C20H16N4O2/c1-2-26-20(25)18-17(15-11-7-4-8-12-15)16(14-9-5-3-6-10-14)13-24-19(18)21-22-23-24/h3-13H,2H2,1H3

InChI Key

NSWKGDRTCBWRPB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C(=CN2C1=NN=N2)C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.